Cas no 1805591-53-0 (3-Bromo-2-cyano-5-formylbenzoic acid)

• Product Name: 3-Bromo-2-cyano-5-formylbenzoic acid
• CAS No: 1805591-53-0
• MF: C₉H₄BrNO₃
• MW: 254.036961555481
• MDL: MFCD28735426
• CID: 4707007
• Update Time: 2023-08-15

3-Bromo-2-cyano-5-formylbenzoic acid Chemical and Physical Properties

Names and Identifiers

• 3-Bromo-2-cyano-5-formylbenzoic acid

• MDL： MFCD28735426
• Inchi： 1S/C9H4BrNO3/c10-8-2-5(4-12)1-6(9(13)14)7(8)3-11/h1-2,4H,(H,13,14)
• InChI Key： RMCXVLBRPXTKSQ-UHFFFAOYSA-N
• SMILES： BrC1C=C(C=O)C=C(C(=O)O)C=1C#N

Computed Properties

• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 4
• Heavy Atom Count: 14
• Rotatable Bond Count: 2
• Complexity: 296
• Topological Polar Surface Area: 78.2